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Compound of Interest

Compound Name: Panacyl bromide

Cat. No.: B1208990

The synthesis of phenacyl bromide from acetophenone is a classic example of the alpha-
halogenation of a ketone. This reaction selectively introduces a halogen atom at the carbon
atom adjacent to the carbonyl group (the a-carbon).

The reaction can proceed under either acidic or basic conditions through different
intermediates:

» Acid-Catalyzed Halogenation: In the presence of an acid catalyst (like acetic acid), the
ketone is reversibly converted to its enol tautomer. This enol form then acts as a nucleophile,
attacking the electrophilic bromine. This is the more common and controlled method for
monobromination.

» Base-Mediated Halogenation: Under basic conditions, an enolate ion is formed, which is a
much stronger nucleophile than the enol. This reaction is typically harder to control and can
lead to polyhalogenation.

A general representation of the acid-catalyzed pathway is shown below.
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Caption: Acid-catalyzed a-bromination of a ketone.

Safety and Hazard Information

Phenacyl bromide is a hazardous substance and must be handled with extreme caution by
trained professionals in a controlled laboratory setting.[1][2][3] Its primary hazards are its
lachrymatory effects (causing severe eye irritation and tearing) and its toxicity.[4][5]
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Property Data

Chemical Name 2-Bromo-1-phenylethanone[6]

a-Bromoacetophenone, Bromomethyl phenyl

Synonyms ketone[6]

CAS Number 70-11-1[6]

Molecular Formula CsH7BrOJ[6]

Molecular Weight 199.04 g/mol [2]

Appearance White to off-white crystalline solid[3][6]
Melting Point 48-51°CJ[7]

H314: Causes severe skin burns and eye
damage.[2][5] H335: May cause respiratory
GHS Hazard Statements irritation.[5][8] H301/H311/H330: Toxic or Fatal if

swallowed, in contact with skin, or if inhaled.[1]

[5]

Primary Hazards Powerful lachrymator, toxic, corrosive.[4][5][7]

This table summarizes key data points; always refer to a current Safety Data Sheet (SDS)
before handling this chemical.

Handling and Personal Protective Equipment (PPE)

Due to the severe hazards associated with phenacyl bromide, stringent safety protocols are
mandatory. All manipulations must be conducted within a certified chemical fume hood to
prevent inhalation of dust or vapors.[2]
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Caption: Safety controls for handling hazardous chemicals.

First Aid Measures

In case of exposure, immediate action is critical:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][8]

» Skin Contact: Take off immediately all contaminated clothing.[1] Rinse skin with plenty of
water and soap.[1][8] Seek immediate medical attention.

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing.[1][2] If not breathing, give artificial respiration. Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water. Never give anything by
mouth to an unconscious person.[2] Seek immediate medical attention.

Applications in Research

Despite its hazards, phenacyl bromide is a valuable reagent in organic synthesis and
biochemistry. It serves as a versatile precursor for synthesizing various organic compounds.[4]
[6] It is also used as a derivatizing agent for carboxylic acids in analytical chemistry and as a
specific chemical probe to modify cysteine or histidine residues in proteins for biochemical
studies.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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